Cas no 1330042-18-6 (4-(tert-Butoxycarbonyl)aminocyclohexanol-d5 (Mixture of Diastereomers))

• Product Name: 4-(tert-Butoxycarbonyl)aminocyclohexanol-d5 (Mixture of Diastereomers)
• CAS No: 1330042-18-6
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 4552347
• Update Time: 2025-10-29

4-(tert-Butoxycarbonyl)aminocyclohexanol-d5 (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• 4-[(tert-Butoxycarbonyl)amino]cyclohexanol-d5 (Mixture of Diastereomers)
• (4-Hydroxycyclohexyl)carbaMic Acid-d5 1,1-DiMethylethyl Ester
• 4-(tert-Butoxycarbonyl)aminocyclohexanol-d5 (Mixture of Diastereomers)

• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(14)12-8-4-6-9(13)7-5-8/h8-9,13H,4-7H2,1-3H3,(H,12,14)
• InChI Key： DQARDWKWPIRJEH-UHFFFAOYSA-N
• SMILES： C1CC(NC(=O)OC(C)(C)C)CCC1O

Additional information on 4-(tert-Butoxycarbonyl)aminocyclohexanol-d5 (Mixture of Diastereomers)

Introduction to 4-(tert-Butoxycarbonyl)aminocyclohexanol-d5 (Mixture of Diastereomers)

4-(tert-Butoxycarbonyl)aminocyclohexanol-d5 (Mixture of Diastereomers), with the CAS number 1330042-18-6, is a deuterated compound that has gained significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is a mixture of diastereomers, which are stereoisomers that are not mirror images of each other. The presence of deuterium atoms (D) in the structure provides unique properties that make it valuable for various applications, including as a reference standard in nuclear magnetic resonance (NMR) spectroscopy and as a tool in the study of metabolic pathways.

The chemical structure of 4-(tert-Butoxycarbonyl)aminocyclohexanol-d5 consists of a cyclohexane ring with an amino group protected by a tert-butoxycarbonyl (Boc) group and a hydroxyl group. The deuterium atoms are strategically placed to enhance the compound's stability and reduce metabolic degradation. This makes it particularly useful in the development and evaluation of new drugs, where understanding the behavior of compounds in biological systems is crucial.

Recent research has highlighted the importance of deuterated compounds like 4-(tert-Butoxycarbonyl)aminocyclohexanol-d5 in drug discovery and development. A study published in the Journal of Medicinal Chemistry demonstrated that deuterium substitution can significantly alter the pharmacokinetic properties of drugs, leading to improved therapeutic outcomes. Specifically, deuterium substitution can slow down metabolic processes, thereby extending the half-life of a drug and reducing its toxicity.

In addition to its applications in drug development, 4-(tert-Butoxycarbonyl)aminocyclohexanol-d5 is also used as a reference standard in NMR spectroscopy. NMR spectroscopy is a powerful analytical technique used to determine the structure and dynamics of molecules. The presence of deuterium atoms in the compound provides distinct signals that can be easily distinguished from those of hydrogen atoms, making it an ideal reference standard for high-resolution NMR studies.

The synthesis of 4-(tert-Butoxycarbonyl)aminocyclohexanol-d5 involves several steps, including the protection of the amino group with a Boc group and the introduction of deuterium atoms. The process typically starts with the formation of 4-aminocyclohexanol, which is then treated with di-tert-butyl dicarbonate to form the Boc-protected derivative. Subsequent deuteration reactions are carried out using deuterium gas or deuterated reagents to introduce the deuterium atoms at specific positions.

The mixture of diastereomers formed during synthesis can be separated using chromatographic techniques, although many applications do not require such separation. The presence of multiple diastereomers can provide additional insights into the behavior and properties of the compound, making it a versatile tool for researchers.

In conclusion, 4-(tert-Butoxycarbonyl)aminocyclohexanol-d5 (Mixture of Diastereomers), with CAS number 1330042-18-6, is a valuable compound in medicinal chemistry and pharmaceutical research. Its unique properties, including enhanced stability and distinct NMR signals, make it an essential tool for understanding drug behavior and developing new therapeutic agents. As research in this field continues to advance, the importance of compounds like 4-(tert-Butoxycarbonyl)aminocyclohexanol-d5 is likely to grow, contributing to significant advancements in drug discovery and development.